2-Ethyl-5-((4-(2-fluorophenyl)piperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[[4-(2-fluorophenyl)piperazin-1-yl]-(4-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H26FN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-8-10-17(32-2)11-9-16)29-14-12-28(13-15-29)19-7-5-4-6-18(19)25/h4-11,21,31H,3,12-15H2,1-2H3
• InChI Key: OQLQXPJWKIDYHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OC)N4CCN(CC4)C5=CC=CC=C5F)O
• Molecular Formula: C24H26FN5O2S
• Molecular Weight: 467.6 g/mol

Description

2-Ethyl-5-((4-(2-fluorophenyl)piperazin-1-yl)(4-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H26FN5O2S and its molecular weight is 467.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research by Başoğlu et al. (2013) involved the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties, with a focus on their antimicrobial, antilipase, and antiurease activities. The study showcases the potential of using microwave-assisted synthesis for creating compounds with significant biological activities, which could be related to the applications of the compound due to the structural similarities in the molecules studied (Başoğlu et al., 2013).

Antimicrobial Activities of 1,2,4-Triazole Derivatives

Another study by Bektaş et al. (2007) focused on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives. This research underscores the antimicrobial potential of triazole derivatives, suggesting that compounds with similar structures might also possess antimicrobial properties (Bektaş et al., 2007).

Molecular Docking Studies as EGFR Inhibitors

Karayel's (2021) investigation into benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors through molecular stabilities, conformational analyses, and molecular docking studies highlights the compound's potential application in cancer research. This suggests that the molecule of interest, due to its structural components, may have relevance in the development of cancer therapeutics (Karayel, 2021).

Synthesis and 5-HT2 Antagonist Activity

Research by Watanabe et al. (1992) on the synthesis and 5-HT2 antagonist activity of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives suggests potential applications in neurological and psychiatric disorder treatments. The study's findings on the compounds' 5-HT2 antagonist activity could inform the therapeutic applications of similar compounds (Watanabe et al., 1992).